Cas no 195259-08-6 (4-(2,4,6-trimethylphenyl)butan-2-one)

• Product Name: 4-(2,4,6-trimethylphenyl)butan-2-one
• CAS No: 195259-08-6
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1387483
• PubChem ID: 12182886
• Update Time: 2025-04-20

4-(2,4,6-trimethylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2,4,6-trimethylphenyl)-
• 4-(2,4,6-trimethylphenyl)butan-2-one
• SCHEMBL11099663
• 4-Mesitylbutan-2-one
• AKOS011840731
• CS-0275911
• EN300-1867385
• 195259-08-6
• DTXSID10479480

• Inchi： 1S/C13H18O/c1-9-7-10(2)13(11(3)8-9)6-5-12(4)14/h7-8H,5-6H2,1-4H3
• InChI Key： JCKUGPUAHRBNRY-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives